Cas no 91853-90-6 (Biotinyl chloride)

• Product Name: Biotinyl chloride
• CAS No: 91853-90-6
• MF: C₁₀H₁₅ClN₂O₂S
• MW: 262.756300210953
• CID: 6626585
• PubChem ID: 15022015
• Update Time: 2024-01-08

Biotinyl chloride Chemical and Physical Properties

Names and Identifiers

• 91853-90-6
• 5-((3aS,4S,6aR)-2-Oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanoyl chloride
• SCHEMBL7962915
• biotinyl chloride
• 1H-Thieno[3,4-d]imidazole-4-pentanoyl chloride, hexahydro-2-oxo-, (3aS,4S,6aR)-
• Biotinyl chloride

• Inchi： 1S/C10H15ClN2O2S/c11-8(14)4-2-1-3-7-9-6(5-16-7)12-10(15)13-9/h6-7,9H,1-5H2,(H2,12,13,15)/t6-,7-,9-/m0/s1
• InChI Key： WPINGWHBHHEJGD-ZKWXMUAHSA-N
• SMILES： ClC(CCCC[C@H]1[C@@H]2[C@H](CS1)NC(N2)=O)=O

Computed Properties

• Exact Mass: 262.0542766g/mol
• Monoisotopic Mass: 262.0542766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 83.5Ų